![molecular formula C19H31N3O B7438785 1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol](/img/structure/B7438785.png)
1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol, also known as PB28, is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. PB28 belongs to the class of compounds called selective androgen receptor modulators (SARMs), which are known for their ability to selectively target androgen receptors in different tissues.
Mechanism of Action
1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol selectively binds to androgen receptors in different tissues, leading to tissue-specific effects. It has a high affinity for androgen receptors in muscle and bone tissues, leading to anabolic effects such as increased muscle mass and bone density. This compound also has anti-androgenic effects in the prostate, reducing the risk of prostate cancer and other androgen-related side effects.
Biochemical and Physiological Effects:
This compound has been shown to increase muscle mass and bone density in preclinical studies. It has also been shown to reduce the risk of prostate cancer and other androgen-related side effects. This compound has a tissue-specific mechanism of action, leading to anabolic effects in muscle and bone tissues while reducing the risk of androgen-related side effects in the prostate.
Advantages and Limitations for Lab Experiments
1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol has several advantages for lab experiments, including its tissue-specific mechanism of action and its potential as a therapeutic agent in various diseases. However, this compound also has limitations, including its limited availability and the need for further research to determine its safety and efficacy in humans.
Future Directions
1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol has several potential future directions, including its use as a therapeutic agent in various diseases such as cancer, osteoporosis, and muscle wasting. Further research is needed to determine its safety and efficacy in humans. This compound may also have potential as a performance-enhancing drug, although further research is needed to determine its potential as a doping agent.
Synthesis Methods
1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol can be synthesized using a three-step reaction sequence. The first step involves the reaction of 1-(4-bromophenyl)piperazine with 3-(4-isobutylphenyl)propan-1-amine to form 1-[3-(4-isobutylphenyl)propyl]-4-(4-bromophenyl)piperazine. The second step involves the reaction of this intermediate with cyclobutanone to form 1-[1-[3-(4-isobutylphenyl)propyl]-4-(4-bromophenyl)piperazin-1-yl]cyclobutan-1-ol. The final step involves the reaction of this intermediate with 3-(4-isobutylphenyl)propylamine to form this compound.
Scientific Research Applications
1-[1-[3-(4-Propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol has been extensively studied for its potential as a therapeutic agent in various diseases such as cancer, osteoporosis, and muscle wasting. This compound has shown promising results in preclinical studies as a selective androgen receptor modulator with tissue-specific effects. It has been shown to increase muscle mass and bone density while reducing the risk of prostate cancer and other androgen-related side effects.
properties
IUPAC Name |
1-[1-[3-(4-propan-2-ylpiperazin-1-yl)anilino]ethyl]cyclobutan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31N3O/c1-15(2)21-10-12-22(13-11-21)18-7-4-6-17(14-18)20-16(3)19(23)8-5-9-19/h4,6-7,14-16,20,23H,5,8-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDDJUZWKVXBWEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C2=CC=CC(=C2)NC(C)C3(CCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.